Cas no 1261927-98-3 (2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid)

• Product Name: 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid
• CAS No: 1261927-98-3
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• MDL: MFCD18317953
• CID: 2764054
• PubChem ID: 53223875
• Update Time: 2025-08-03

2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70687908
• 2-AMINO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
• MFCD18317953
• 1261927-98-3
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid

• MDL： MFCD18317953
• Inchi： 1S/C12H10N2O4S/c1-18-12(17)9-3-7(5-19-9)6-2-8(11(15)16)10(13)14-4-6/h2-5H,1H3,(H2,13,14)(H,15,16)
• InChI Key： ZEKHHXAOMQRZOB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 278.03612798Da
• Monoisotopic Mass: 278.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid

Professional Introduction to Compound with CAS No. 1261927-98-3 and Product Name: 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid

The compound with the CAS number 1261927-98-3 and the product name 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique combination of a nicotinic acid backbone with a thiophene ring substituted at the 3-position by a methoxycarbonyl group offers a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the design of novel bioactive molecules. The presence of the thiophene moiety in 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid introduces sulfur atoms into the molecular framework, which can enhance interactions with biological targets. Thiophene derivatives are well-documented for their role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methoxycarbonyl group further contributes to the compound's functionality, providing a site for further derivatization and enhancing its solubility and stability.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. For instance, nicotinic acid derivatives have been extensively studied for their cardiovascular benefits, such as cholesterol reduction and blood pressure regulation. By incorporating a thiophene ring into the nicotinic acid core, researchers aim to expand the pharmacological spectrum of this class of compounds. Preliminary studies suggest that 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid may exhibit enhanced binding affinity to certain enzymes and receptors, making it a promising candidate for therapeutic applications.

The synthesis of 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophene ring at the 3-position of the nicotinic acid derivative is particularly challenging, as it necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These methods not only improve the synthetic pathway but also enhance the overall quality of the final product.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of novel compounds like 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid. Molecular modeling studies have been instrumental in predicting the binding interactions between this compound and potential biological targets. By leveraging computational tools, researchers can identify key pharmacophores within the molecule and design derivatives with improved efficacy and reduced side effects. These simulations have also provided insights into the conformational flexibility of the compound, which is crucial for its biological activity.

The potential therapeutic applications of 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid are vast. Initial in vitro studies have demonstrated its ability to modulate various enzymatic pathways, suggesting its utility in treating metabolic disorders and inflammatory conditions. Additionally, its structural features make it an attractive candidate for developing antiviral and anticancer agents. The methoxycarbonyl group, in particular, has been shown to enhance drug delivery systems, improving bioavailability and therapeutic efficacy.

In conclusion, 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid represents a significant contribution to the field of chemobiology and pharmaceutical research. Its unique structure, characterized by a nicotinic acid backbone modified with a thiophene ring at the 3-position substituted by a methoxycarbonyl group, offers numerous opportunities for further exploration. With ongoing research focusing on its synthesis, biological activity, and potential therapeutic applications, this compound is poised to play a crucial role in future drug development efforts.